Cas no 21031-22-1 (methyl 3-phenyl-1H-pyrazole-4-carboxylate)

methyl 3-phenyl-1H-pyrazole-4-carboxylate structure

21031-22-1 structure

Product Name:methyl 3-phenyl-1H-pyrazole-4-carboxylate

CAS No:21031-22-1

MF:C₁₁H₁₀N₂O₂

MW:202.209302425385

CID:1397917

PubChem ID:15584543

Update Time:2025-04-20

methyl 3-phenyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxylic acid, 3-phenyl-, methyl ester
- methyl 5-phenyl-1H-pyrazole-4-carboxylate
- methyl 3-phenyl-1H-pyrazole-4-carboxylate
- Z293163344
- SCHEMBL418180
- DA-08281
- GYPKHSQOXAAKMD-UHFFFAOYSA-N
- SCHEMBL20156052
- 21031-22-1
- DTXSID60575007
- CS-0361829
- F2198-3634
- AKOS005254409
- 3-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID METHYL ESTER
- Inchi： 1S/C11H10N2O2/c1-15-11(14)9-7-12-13-10(9)8-5-3-2-4-6-8/h2-7H,1H3,(H,12,13)
- InChI Key： GYPKHSQOXAAKMD-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=NNC=1C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 202.0743
Monoisotopic Mass: 202.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 55Å²

Experimental Properties

PSA: 54.98

methyl 3-phenyl-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M293671-100mg	Methyl 3-Phenyl-1H-pyrazole-4-carboxylate	21031-22-1		100mg	$ 115.00	2022-06-02
TRC	M293671-500mg	Methyl 3-Phenyl-1H-pyrazole-4-carboxylate	21031-22-1		500mg	$ 410.00	2022-06-02
TRC	M293671-1g	Methyl 3-Phenyl-1H-pyrazole-4-carboxylate	21031-22-1		1g	$ 615.00	2022-06-02
Life Chemicals	F2198-3634-0.25g	methyl 3-phenyl-1H-pyrazole-4-carboxylate	21031-22-1	95%+	0.25g	$392.0	2023-09-06
Life Chemicals	F2198-3634-0.5g	methyl 3-phenyl-1H-pyrazole-4-carboxylate	21031-22-1	95%+	0.5g	$413.0	2023-09-06
Life Chemicals	F2198-3634-1g	methyl 3-phenyl-1H-pyrazole-4-carboxylate	21031-22-1	95%+	1g	$435.0	2023-09-06
Life Chemicals	F2198-3634-2.5g	methyl 3-phenyl-1H-pyrazole-4-carboxylate	21031-22-1	95%+	2.5g	$870.0	2023-09-06
Life Chemicals	F2198-3634-5g	methyl 3-phenyl-1H-pyrazole-4-carboxylate	21031-22-1	95%+	5g	$1305.0	2023-09-06
Life Chemicals	F2198-3634-10g	methyl 3-phenyl-1H-pyrazole-4-carboxylate	21031-22-1	95%+	10g	$1827.0	2023-09-06

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